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Compound of Interest

Compound Name: 3-bromopentan-2-one

Cat. No.: B1277478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromopentan-2-one is a versatile bifunctional synthetic building block characterized by the

presence of a ketone carbonyl group and a bromine atom at the α-position. This arrangement

of functional groups allows for a variety of chemical transformations, making it a valuable

precursor in organic synthesis. The electrophilic carbon bearing the bromine atom is

susceptible to nucleophilic attack, while the adjacent carbonyl group can participate in

condensations and other carbonyl-specific reactions.

The reaction of 3-bromopentan-2-one with amines is a cornerstone of its synthetic utility,

providing access to a diverse array of nitrogen-containing compounds. These reactions

primarily proceed via nucleophilic substitution, where the amine displaces the bromide ion to

form an α-amino ketone intermediate. This intermediate can be a stable final product or can

undergo subsequent intramolecular reactions to yield various heterocyclic scaffolds. These

nitrogen-containing heterocycles are of significant interest in medicinal chemistry and drug

development due to their prevalence in biologically active molecules. This document provides

detailed application notes and protocols for the reaction of 3-bromopentan-2-one with various

classes of amines.
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The reaction of 3-bromopentan-2-one with primary amines is a facile method for the synthesis

of 3-(alkylamino)pentan-2-ones. The reaction typically proceeds via an SN2 mechanism.

General Reaction Scheme

3-Bromopentan-2-one 3-(Alkylamino)pentan-2-one+ R-NH2
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3-Bromopentan-2-one + Primary Amide N-Alkylation Intermediate Intramolecular Cyclization Dehydration Substituted Oxazole

3-Bromopentan-2-one + Thioamide S-Alkylation Intermediate Intramolecular Cyclization Dehydration Substituted Thiazole
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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